QGHUFMJYAKCOPB-UHFFFAOYSA-L
QGHUFMJYAKCOPB-UHFFFAOYSA-L
Brand Name:
Vulcanchem
CAS No.:
104114-28-5
VCID:
VC20754595
InChI:
InChI=1S/2C21H16N2O3.4ClH.Pt/c2*1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20;;;;;/h2*2-11,22H,23H2,1H3;4*1H;/q;;;;;;+2/p-2
SMILES:
COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2]
Molecular Formula:
C42H34Cl4N4O6Pt
Molecular Weight:
1027.6 g/mol
QGHUFMJYAKCOPB-UHFFFAOYSA-L
CAS No.: 104114-28-5
Cat. No.: VC20754595
Molecular Formula: C42H34Cl4N4O6Pt
Molecular Weight: 1027.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104114-28-5 |
|---|---|
| Molecular Formula | C42H34Cl4N4O6Pt |
| Molecular Weight | 1027.6 g/mol |
| IUPAC Name | [6-amino-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]azanium;platinum(2+);tetrachloride |
| Standard InChI | InChI=1S/2C21H16N2O3.4ClH.Pt/c2*1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20;;;;;/h2*2-11,22H,23H2,1H3;4*1H;/q;;;;;;+2/p-2 |
| Standard InChI Key | QGHUFMJYAKCOPB-UHFFFAOYSA-L |
| SMILES | COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2] |
| Canonical SMILES | COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2] |
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